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Compound of Interest

Compound Name: Metahexestrol

Cat. No.: B1236963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metahexestrol is a synthetic non-steroidal estrogen that has been utilized in scientific research

to investigate estrogen receptor (ER) signaling and its effects on cell proliferation. Accurate and

consistent preparation of a Metahexestrol stock solution is critical for obtaining reliable and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving hydrophobic compounds like Metahexestrol for use in in vitro and in vivo studies.

This document provides a detailed protocol for the preparation, storage, and handling of a

Metahexestrol stock solution in DMSO.

Quantitative Data Summary
A precise solubility value for Metahexestrol in DMSO is not readily available in the public

domain. However, based on the solubility of structurally similar compounds and general

laboratory practices, a stock solution in the millimolar range is typically achievable. The

effective concentration in cell-based assays provides a crucial reference point for the

preparation of stock solutions.
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Parameter Value Source

Chemical Formula C₁₈H₂₂O₂ PubChem

Molecular Weight 270.37 g/mol PubChem

CAS Number 71953-72-5 PubChem

Biological Activity (ED₅₀) 1.0 μM in MCF-7 cells MedChemExpress

Recommended Solvent DMSO General Laboratory Practice

Stock Solution Storage -20°C or -80°C General Laboratory Practice

Final DMSO Concentration in

Assay
<0.5% General Laboratory Practice

Experimental Protocols
Materials

Metahexestrol powder (CAS: 71953-72-5)

Anhydrous or molecular biology grade Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparation of a 10 mM Metahexestrol Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for subsequent dilutions in cell culture experiments.

Pre-weighing Preparation: Before opening, bring the vial of Metahexestrol powder to room

temperature to prevent condensation.
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Weighing Metahexestrol: Carefully weigh out 2.70 mg of Metahexestrol powder using a

calibrated analytical balance and place it into a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Metahexestrol powder.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional): If required for the specific application, the stock solution can be

sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C, protected from light.

Protocol for Preparing Working Solutions
For cell culture experiments, the high-concentration DMSO stock solution must be diluted to the

final desired concentration in the cell culture medium. It is crucial to maintain a low final

concentration of DMSO (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Determine Final Concentration: Decide on the final concentration of Metahexestrol required

for your experiment (e.g., based on the ED₅₀ of 1.0 μM).

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in cell culture medium to

achieve the desired final concentration. For example, to make a 1 µM working solution from

a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 1 mL

of cell culture medium).

Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium without Metahexestrol.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment.
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Experimental Workflow for Stock Solution Preparation

Workflow for Metahexestrol Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM Metahexestrol stock solution in DMSO.
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Metahexestrol is known to interact with estrogen receptors. Estrogen signaling can be broadly

divided into genomic and non-genomic pathways. The following diagram illustrates a simplified

overview of these pathways.
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Caption: Overview of genomic and non-genomic estrogen receptor signaling pathways.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Metahexestrol Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236963#how-to-prepare-metahexestrol-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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